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Compound of Interest

Compound Name:
2-Chloro-3-fluoro-4,5-

diiodopyridine

CAS No.: 153035-02-0

Cat. No.: B3242690

Get Quote

Executive Summary: Immediate Action Directives
For the researcher holding a vial of 2-Chloro-3-fluoro-4,5-diiodopyridine, the immediate

disposal directives are:

Do NOT mix with Oxidizers: Contact with strong oxidizers (e.g., nitric acid, peroxides) will

liberate toxic iodine vapor (

) and potentially corrosive halogen gases.[1]

Segregate as Halogenated Waste: This compound must enter the Halogenated Organic

waste stream. It cannot be disposed of in general organic waste due to its high iodine and

fluorine content.

Protect from Light: Iodine-carbon bonds are photosensitive.[2] Waste containers should be

amber glass or opaque HDPE to prevent photolytic decomposition and pressure buildup.
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To dispose of a chemical safely, one must understand its reactivity.[1] This molecule is a poly-

halogenated pyridine, creating a unique hazard profile combining the toxicity of halogenated

aromatics with the specific reactivity of iodine.[1][2]

Structural Hazards[1][3]
Iodine Content: The C-I bond is the weakest bond in this molecule. Upon thermal or chemical

stress, it is the first to break, releasing free iodine (

) or hydrogen iodide (

).[1]

Fluorine/Chlorine Content: Combustion or reaction with strong acids can release Hydrogen

Fluoride (

) and Hydrogen Chloride (

), which are severely corrosive to waste incinerators and human tissue.[1][3]

Pyridine Ring: Nitrogen-containing heterocycles can form Nitrogen Oxides (

) during incineration.[2]

GHS Classification & Safety Data
Based on structural analogs (e.g., 2-chloro-3-fluoro-4-iodopyridine) and functional group

analysis.[1][2]
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Parameter Classification H-Code Description

Signal Word WARNING

Acute Toxicity Oral / Dermal H302 / H312

Harmful if swallowed

or in contact with skin.

[1][2][4]

Irritation Skin / Eye H315 / H319

Causes skin irritation

and serious eye

irritation.[4]

Target Organ STOT - SE H335
May cause respiratory

irritation.[2][3][5]

Chronic STOT - RE H373

May cause damage to

organs (Thyroid)

through prolonged

exposure (due to

Iodine).[2]

Disposal Workflow & Decision Matrix
The following protocol ensures compliance with RCRA (Resource Conservation and Recovery

Act) guidelines and minimizes the risk of unintended chemical reactions in the waste stream.

The Segregation Logic (Visualization)[1][2]
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Waste Generation:
2-Chloro-3-fluoro-4,5-diiodopyridine

Determine Physical State

Pure Solid / Precipitate

Solid

Solution / Mother Liquor

Liquid

Double Bag (LDPE)
or Amber Glass Jar Solvent Type?

Label: Hazardous Waste
(Toxic, Halogenated Solid)

Satellite Accumulation Area
(Cool, Dark, Ventilated)

Halogenated Waste Carboy
(Do NOT mix with Oxidizers)

DCM, Chloroform,
or if Compound > 2%

Non-Halogenated Carboy

Methanol, Ethyl Acetate
(Trace Compound Only)

STOP: Contamination Risk
Move to Halogenated Stream

High Iodine Content?
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Figure 1: Decision matrix for segregating halogenated pyridine waste. Note the critical

checkpoint for liquid waste to prevent contamination of non-halogenated streams.

Detailed Operational Procedures
Solid Waste Disposal (Pure Compound)
If disposing of expired shelf stock or pure isolated solid:

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or an Amber

Glass jar with a Teflon-lined cap.[2]

Why Amber? To prevent UV-degradation of the C-I bonds.[2]

Why Teflon? Halogenated vapors can permeate or swell standard rubber seals over time.

[1]

Labeling: Mark the container clearly with "Hazardous Waste - Solid, Toxic."[1]

Constituents: Explicitly list "2-Chloro-3-fluoro-4,5-diiodopyridine" on the tag.[1][2] Do not

use generic abbreviations like "Halogenated Pyridine" alone, as the iodine content dictates

incineration protocols.[1]

Liquid Waste (Reaction Mixtures/Mother Liquors)[1]
Stream Selection: This compound must go into the Halogenated Solvent waste stream (often

red-tagged in labs).[2]

Compatibility Check:

NEVER pour into a carboy containing oxidizing acids (Nitric, Chromic) or peroxides.[1]

NEVER pour into a carboy containing strong bases (Sodium Hydroxide), as this can

induce dehydrohalogenation and potential polymerization or heat generation.[1]

Rinsing: Triple-rinse empty reaction vessels with a compatible solvent (e.g.,

Dichloromethane). Add the rinsate to the Halogenated waste container, not down the drain.

[1]
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Spill Cleanup Protocol
In the event of a benchtop spill:

PPE: Nitrile gloves (double gloving recommended, min 0.11mm), safety goggles, and lab

coat.[1]

Containment: Do not dry sweep (generates toxic dust). Cover the spill with a damp

absorbent pad or use a dedicated chemical spill pillow.

Decontamination: Wipe the surface with a mild detergent and water. Dispose of all cleanup

materials as Solid Hazardous Waste (see Section 3.1).

Regulatory Compliance (RCRA & DOT)
RCRA Waste Classification
While 2-Chloro-3-fluoro-4,5-diiodopyridine is not explicitly listed on the EPA P-list or U-list, it

is regulated based on characteristics:

Waste Code: Likely D001 (if in flammable solvent) or F002 (if spent halogenated solvent

mixture).

Generator Status: If the waste exhibits toxicity characteristic (via TCLP), it must be managed

as hazardous waste.[1] Best Practice: Treat as fully regulated hazardous waste regardless of

concentration.[2]

Department of Transportation (DOT) Shipping
When the waste is picked up by EHS or a third-party contractor (e.g., Veolia, Clean Harbors), it

will likely be categorized under:

UN Number: UN 2811 (Toxic solids, organic, n.o.s.) or UN 2810 (Toxic liquids, organic,

n.o.s.).[1]

Proper Shipping Name: Toxic solid, organic, n.o.s. (2-Chloro-3-fluoro-4,5-diiodopyridine).

[1][2]

Packing Group: III (Low danger) or II (Medium danger) depending on specific LD50 data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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